Cas no 55776-20-0 (Methyl 2,6-dimethoxy-3-nitrobenzoate)

• Product Name: Methyl 2,6-dimethoxy-3-nitrobenzoate
• CAS No: 55776-20-0
• MF: C₁₀H₁₁NO₆
• MW: 241.197443246841
• MDL: MFCD00017339
• CID: 1598642
• PubChem ID: 521682
• Update Time: 2025-10-30

Methyl 2,6-dimethoxy-3-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,6-dimethoxy-3-nitrobenzoate
• AC1LAVX4
• Maybridge1_001191
• SureCN6902580
• Oprea1_717205
• CTK5A4154
• HMS544O03
• MolPort-002-890-239
• CCG-45609
• AKOS005829076
• SR-01000635363-1
• DTXSID40334710
• AS-62805
• CS-0077308
• SCHEMBL6902580
• W11552
• 55776-20-0
• MFCD00017339
• 2,6-dimethoxy-3-nitrobenzoic acid methyl ester
• DTXCID00285799

• MDL： MFCD00017339
• Inchi： 1S/C10H11NO6/c1-15-7-5-4-6(11(13)14)9(16-2)8(7)10(12)17-3/h4-5H,1-3H3
• InChI Key： HVVQDBFINNUQBK-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=C(C=1C(=O)OC)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.05900
• Monoisotopic Mass: 241.05863707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 90.6Ų

Experimental Properties

• PSA: 90.58000
• LogP: 1.92180

Additional information on Methyl 2,6-dimethoxy-3-nitrobenzoate

Recent Advances in the Study of Methyl 2,6-dimethoxy-3-nitrobenzoate (CAS: 55776-20-0) in Chemical Biology and Pharmaceutical Research

Methyl 2,6-dimethoxy-3-nitrobenzoate (CAS: 55776-20-0) is a chemically synthesized compound that has garnered significant attention in recent years due to its versatile applications in pharmaceutical and chemical biology research. This compound, characterized by its nitro and methoxy functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug discovery, particularly in the development of novel anti-inflammatory and antimicrobial agents. The unique structural features of Methyl 2,6-dimethoxy-3-nitrobenzoate make it an attractive candidate for further investigation in medicinal chemistry.

One of the key areas of research involving Methyl 2,6-dimethoxy-3-nitrobenzoate is its role as a precursor in the synthesis of complex heterocyclic compounds. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its utility in the construction of indole derivatives, which are known for their broad-spectrum biological activities. The study highlighted the compound's ability to undergo selective nitration and esterification reactions, enabling the efficient production of structurally diverse molecules with potential therapeutic applications. These findings underscore the importance of Methyl 2,6-dimethoxy-3-nitrobenzoate as a building block in drug development.

In addition to its synthetic applications, Methyl 2,6-dimethoxy-3-nitrobenzoate has been investigated for its direct biological effects. Recent in vitro studies have shown that this compound exhibits moderate inhibitory activity against certain bacterial strains, including *Staphylococcus aureus* and *Escherichia coli*. While the exact mechanism of action remains under investigation, preliminary data suggest that the nitro group may play a critical role in disrupting bacterial cell wall synthesis. These findings open new avenues for the development of nitro-containing antibiotics, particularly in the face of rising antibiotic resistance.

Another promising area of research involves the use of Methyl 2,6-dimethoxy-3-nitrobenzoate in the design of prodrugs. A 2024 study published in *Bioorganic & Medicinal Chemistry Letters* reported the successful conversion of this compound into a series of prodrugs with enhanced bioavailability and targeted delivery properties. The researchers utilized the ester functionality of Methyl 2,6-dimethoxy-3-nitrobenzoate to attach various drug moieties, resulting in compounds with improved pharmacokinetic profiles. This approach holds significant potential for the development of next-generation therapeutics with reduced side effects and increased efficacy.

Despite these advancements, challenges remain in the large-scale production and optimization of Methyl 2,6-dimethoxy-3-nitrobenzoate-based compounds. Recent efforts have focused on improving the yield and purity of synthetic routes, as well as exploring greener alternatives to traditional chemical processes. For instance, a 2023 study in *Green Chemistry* demonstrated the feasibility of using biocatalysts to synthesize Methyl 2,6-dimethoxy-3-nitrobenzoate derivatives under mild conditions, reducing the environmental impact of pharmaceutical manufacturing. These developments highlight the ongoing innovation in this field.

In conclusion, Methyl 2,6-dimethoxy-3-nitrobenzoate (CAS: 55776-20-0) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug synthesis to direct biological activity, make it a focal point for ongoing studies. As researchers uncover new insights into its properties and potential, this compound is likely to play an increasingly important role in the development of novel therapeutics. Future research should focus on elucidating its mechanisms of action, optimizing synthetic methodologies, and exploring its applications in emerging areas such as targeted drug delivery and personalized medicine.